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Compound of Interest

N-(3,5-Dimethyladamantan-1-
Compound Name:
yl)formamide

Cat. No.: B140857

Technical Guide: N-(3,5-Dimethyladamantan-1-
yl)formamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of N-(3,5-
Dimethyladamantan-1-yl)formamide, a key chemical intermediate in the synthesis of the
Alzheimer's drug, Memantine. This document details its chemical identity, physicochemical
properties, and established synthesis protocols.

Core Chemical Identity

N-(3,5-Dimethyladamantan-1-yl)formamide is a formamide derivative of the bulky, lipophilic
3,5-dimethyladamantane amine. It is most notable as the direct precursor to Memantine and is
also classified as "Memantine Related Compound E" by the United States Pharmacopeia
(USP), signifying its status as a process impurity in the manufacturing of the final drug
substance.[1][2][3]
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Identifier Value

IUPAC Name N-(3,5-dimethyl-1-adamantyl)formamide[2]

N-Formylmemantine, 1-formamido-3,5-
Synonyms dimethyladamantane, Memantine USP Related
Compound E[1][2]

CAS Number 351329-88-9[4]

Molecular Formula C13H21NO[4]

Canonical SMILES CC12CC3CC(C1)(CC(CI)(C2)NC=0)CI[5]
InChlKey NYQWYYMEIBHRSB-UHFFFAOYSA-N[2]

Physicochemical and Computed Properties

N-(3,5-Dimethyladamantan-1-yl)formamide is a white to off-white solid at room temperature.
[1][6] Its solubility is limited in aqueous media but is soluble in polar organic solvents like
methanol and chloroform.[1][6]
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Property Value Source
Molecular Weight 207.31 g/mol [41[5]
Melting Point 69.5-70°C [1]
Boiling Point (Predicted) 325.6 £9.0°C [1]

Density (Predicted) 1.07 £ 0.1 g/cm3 [1]
XLogP3 3.5 (2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

C);untg p ! 2l
Rotatable Bond Count 1 [1]

Solubility

Chloroform (Slightly), Methanol
(Slightly)

[1]

Storage Conditions

Keep in dark place, Inert
atmosphere, Store in freezer,
under -20°C

[1]

Role in Pharmaceutical Synthesis

The primary significance of N-(3,5-Dimethyladamantan-1-yl)formamide is its role as a

penultimate intermediate in an efficient, two-step synthesis of Memantine Hydrochloride from

1,3-dimethyladamantane.[7][8] This modern synthetic route bypasses the need for hazardous

reagents like liquid bromine, making it suitable for industrial-scale production.[7][8]

The logical relationship is straightforward: 1,3-dimethyladamantane is converted to N-(3,5-

Dimethyladamantan-1-yl)formamide, which is then hydrolyzed to yield 1-amino-3,5-

dimethyladamantane (Memantine).
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Synthesis of Memantine

G,S-Dimethyladamantane)

Formylation
Ritter Reaction)

N-(3,5-Dimethyladamantan-1-yl)formamide
(Intermediate/Impurity E)

Acid Hydrolysis

Memantine
(1-Amino-3,5-dimethyladamantane)
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1. Add 1,3-dimethyladamantane
to nitric acid at 20-25°C.

(2. Stir for 1 hour)
(3. Add formamide)

G. Heat to 85°C for 2 hours)

5. Cool to 5-10°C and quench
with ice-cold water.

G. Extract with dichloromethane)

Product in Organic Phase:
N-(3,5-Dimethyladamantan-1-yl)formamide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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